![molecular formula C17H12F3N3O3S B2774831 2-(4-oxo(3-hydroquinazolin-2-ylthio))-N-(4-(trifluoromethoxy)phenyl)ethanamide CAS No. 1022318-36-0](/img/structure/B2774831.png)
2-(4-oxo(3-hydroquinazolin-2-ylthio))-N-(4-(trifluoromethoxy)phenyl)ethanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-oxo(3-hydroquinazolin-2-ylthio))-N-(4-(trifluoromethoxy)phenyl)ethanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also referred to as TAK-659 and is a highly selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is an enzyme that plays a crucial role in the development and activation of B-cells, which are important components of the immune system.
Scientific Research Applications
- Targeting Kinases : Quinazoline derivatives, including this compound, have been investigated for their kinase inhibitory activity. Kinases play a crucial role in cell signaling pathways, and inhibiting specific kinases can lead to potential therapeutic applications in cancer, inflammation, and other diseases .
- Anticancer Potential : Researchers have explored the anticancer properties of quinazoline-based compounds. This compound’s unique structure may contribute to its ability to inhibit cancer cell growth or metastasis .
- The trifluoromethoxyphenyl group in this compound suggests potential anti-inflammatory activity. Researchers have studied similar structures for their ability to modulate inflammatory responses, making this compound an interesting candidate for further investigation .
- Quinazoline derivatives have shown promise as antimicrobial agents. Researchers have evaluated their effectiveness against bacteria, fungi, and other pathogens. This compound’s thioether group could enhance its antimicrobial properties .
- Some quinazoline derivatives exhibit neuroprotective effects by modulating neurotransmitter receptors or reducing oxidative stress. Investigating this compound’s impact on neuronal health could be valuable .
- The presence of the trifluoromethoxyphenyl group suggests potential photophysical properties. Researchers have explored quinazoline derivatives for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices .
- Quinazoline-based compounds have been investigated for their pesticidal and herbicidal activities. The trifluoromethoxy group may enhance bioactivity against pests or weeds .
Medicinal Chemistry and Drug Development
Anti-Inflammatory Agents
Antimicrobial Activity
Neuroprotective Effects
Photophysical Applications
Agrochemical Research
properties
IUPAC Name |
2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O3S/c18-17(19,20)26-11-7-5-10(6-8-11)21-14(24)9-27-16-22-13-4-2-1-3-12(13)15(25)23-16/h1-8H,9H2,(H,21,24)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBHGQCZJYJLIHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-oxo(3-hydroquinazolin-2-ylthio))-N-(4-(trifluoromethoxy)phenyl)ethanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.